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Abstract
Remdesivir (GS-5734) is a nucleotide analog prodrug that has demonstrated broad-spectrum

antiviral activity.[1] It is an approved treatment for COVID-19 in hospitalized adults and children.

[2] Accurate quantification of Remdesivir and its metabolites is crucial for

pharmacokinetic/pharmacodynamic (PK/PD) studies and therapeutic drug monitoring.[1] This

application note provides a detailed liquid chromatography-tandem mass spectrometry (LC-

MS/MS) method for the simultaneous quantification of Remdesivir and its primary active

metabolite, GS-441524, in human plasma. A second metabolite, GS-704277, is also discussed.

Introduction
Remdesivir is a phosphoramidate prodrug that is metabolized within host cells to its active

form, an adenosine nucleotide analog triphosphate (GS-441524 triphosphate).[3] This active

form acts as a substrate for viral RNA-dependent RNA polymerase (RdRp), leading to the

termination of viral RNA transcription.[3] Following intravenous administration, Remdesivir is

rapidly distributed and metabolized to GS-441524 and an alanine metabolite (GS-704277) in

plasma.[3][4] Given the rapid conversion and the therapeutic importance of the active

metabolite, a robust and sensitive analytical method for the simultaneous quantification of both

the parent drug and its key analogs is essential for clinical research and drug development.[5]
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This document outlines a validated LC-MS/MS protocol for the determination of Remdesivir,

GS-441524, and GS-704277 in human plasma, providing a tool for clinical pharmacokinetic

studies.[4]

Experimental Protocols
Sample Preparation
A simple protein precipitation method is employed for the extraction of Remdesivir and its

analogs from human plasma.[6] To ensure the stability of the analytes, particularly Remdesivir

which can be unstable in plasma, it is crucial to acidify the plasma samples.[4][5]

Materials:

Human plasma (collected in K2EDTA tubes)

Remdesivir, GS-441524, and GS-704277 analytical standards

Stable isotope-labeled internal standards (SIL-IS): Remdesivir-d5, GS-441524-¹³C₅, or

Remdesivir-¹³C₆[1][7][8]

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic Acid (FA)

Zinc Sulfate (ZnSO₄) solution (1 M)

Deionized water

Procedure:

Sample Acidification: Immediately after collection and centrifugation, treat plasma samples

with diluted formic acid to prevent hydrolysis of Remdesivir.[4][5]

Precipitation: To 50 µL of plasma sample, add 100 µL of a precipitation solution (e.g.,

methanol or acetonitrile) containing the internal standards.[9] Some protocols may also

include 5 µL of 1 M ZnSO₄ to enhance protein removal.[8][10]
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Vortex and Centrifuge: Vortex the mixture for approximately 15-30 seconds and then

centrifuge at high speed (e.g., 18,000 x g) for 10 minutes to pellet the precipitated proteins.

[10]

Supernatant Transfer: Carefully transfer the supernatant to a new 96-well plate or

autosampler vial.[10]

Dilution/Reconstitution: The supernatant can be directly injected or, for improved peak

shape, evaporated to dryness under a stream of nitrogen and reconstituted in the initial

mobile phase.[11] A common practice is to dilute the supernatant with water or mobile phase

A prior to injection.

Liquid Chromatography
Instrumentation:

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid

chromatography (UHPLC) system.

LC Parameters:

Column: A reversed-phase column is typically used. Examples include:

Acquity UPLC HSS T3 (2.1 x 50 mm, 1.8 µm)[4]

Phenomenex® Synergi™ HPLC Fusion-RP (100 × 2 mm, 4 μm)[7]

Kinetex Polar C18 (100 x 2.1 mm, 2.6 µm)[8][12]

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

Flow Rate: 0.4 - 0.6 mL/min.

Gradient: A gradient elution is necessary to achieve good separation of the analytes from

endogenous plasma components. A typical gradient would start with a low percentage of
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organic phase, ramp up to a high percentage to elute the compounds, and then return to

initial conditions for column re-equilibration.

Injection Volume: 5 - 20 µL.

Column Temperature: 30 - 40 °C.

Mass Spectrometry
Instrumentation:

A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI)

source.

MS/MS Parameters:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Monitoring Mode: Multiple Reaction Monitoring (MRM).

Key Ion Transitions: The following table summarizes the precursor and product ions for

quantification and qualification.

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z) -
Quantifier

Product Ion
(m/z) -
Qualifier

Collision
Energy (V)

Remdesivir 603.2 200.1 402.2 38 / 12

GS-441524 292.2 173.1 147.1 or 202 -

GS-704277 - - - -

Remdesivir-d5

(IS)
607.9 204.9 406.9 40 / 14

GS-441524-¹³C₅

(IS)
297.0 204.0 - -
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Note: The optimal collision energies may vary between different mass spectrometer models

and should be optimized empirically.

Quantitative Data Summary
The following tables summarize the performance characteristics of published LC-MS/MS

methods for the quantification of Remdesivir and its analogs.

Table 1: Linearity and Sensitivity

Analyte
Linearity
Range (ng/mL)

LLOQ (ng/mL) LOD (ng/mL) Reference

Remdesivir 0.5 - 5000 0.5 - [7]

Remdesivir 1 - 250 1.3 0.7

Remdesivir 1 - 5000 1 0.5 [8][12]

Remdesivir 20 - 5000 54 16 [1]

Remdesivir 4 - 4000 - - [4]

GS-441524 5 - 2500 5 2 [8][12]

GS-441524 100 - 25000 277 83 [1]

GS-441524 2 - 2000 - - [4]

GS-704277 2 - 2000 - - [4]

Table 2: Accuracy and Precision
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Analyte
Concentrati
on (ng/mL)

Intra-day
Precision
(%CV)

Inter-day
Precision
(%CV)

Accuracy
(%Bias)

Reference

Remdesivir
1.5, 1000,

4000
< 5.2 < 9.8 - [7]

Remdesivir
2.5, 400,

4000
< 14.7 - 89.6 - 110.2 [8]

Remdesivir
LQC, MQC,

HQC
< 6.6 < 6.6 ± 11.5 [4]

GS-441524
12.5, 125,

2000
< 14.7 - 89.6 - 110.2 [8]

GS-441524
LQC, MQC,

HQC
< 6.6 < 6.6 ± 11.5 [4]

GS-704277
LQC, MQC,

HQC
< 6.6 < 6.6 ± 11.5 [4]
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Caption: Experimental workflow for LC-MS/MS analysis of Remdesivir and its analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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